Cas no 51279-50-6 (Ethanone, 1-(methoxyphenyl)-)
Ethanone, 1-(methoxyphenyl)- structure
Product Name:Ethanone, 1-(methoxyphenyl)-
CAS No:51279-50-6
MF:C9H10O2
MW:150.1745
CID:362680
Ethanone, 1-(methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(methoxyphenyl)-
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- Inchi: InChI=1S/C9H10O2/c1-7(10)8-5-3-4-6-9(8)11-2/h3-6H,1-2H3
- InChI Key: DWPLEOPKBWNPQV-UHFFFAOYSA-N
- SMILES: COC1C=CC=CC=1C(=O)C
Computed Properties
- Exact Mass: 150.0681
- Monoisotopic Mass: 150.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Transparent colorless liquid
- Density: 1.09
- Boiling Point: 131℃ (18 mmHg)
- Flash Point: 108℃
- Refractive Index: 1.5383-1.5403
- PSA: 26.3
- LogP: 1.89780
Ethanone, 1-(methoxyphenyl)- Security Information
- Storage Condition:NoStore…In direct sunlight areas. Store in tightly closed containers. Store in a cool place\desiccation\Well ventilated area,Keep away from incompatible substances.
Ethanone, 1-(methoxyphenyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
51279-50-6 (Ethanone, 1-(methoxyphenyl)-) Related Products
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- 829-20-9(2',4'-Dimethoxyacetophenone)
- 121-97-1(4'-Methoxypropiophenone)
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